Cas no 1029144-47-5 (METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE)

• Product Name: METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE
• CAS No: 1029144-47-5
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD22566149
• CID: 4471281
• PubChem ID: 59802511
• Update Time: 2025-06-08

METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE
• Thieno[3,2-d]pyrimidine-4-carboxylic acid, methyl ester
• SCHEMBL14074693
• DTXSID701256104
• PB33626
• P13286
• METHYLTHIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE
• CS-0054704
• AKOS025403234
• 1029144-47-5

• MDL： MFCD22566149
• Inchi： 1S/C8H6N2O2S/c1-12-8(11)6-7-5(2-3-13-7)9-4-10-6/h2-4H,1H3
• InChI Key： KJQJFAKBXWTHLA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(=O)OC)=NC=N2

Computed Properties

• Exact Mass: 194.01499861g/mol
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE

METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE

The compound METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE (CAS No. 1029144-47-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyrimidine framework. The presence of the methyl ester group at the 4-position of the pyrimidine ring introduces unique electronic and steric properties, making it an interesting candidate for further exploration.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery and material synthesis. For instance, researchers have reported that METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

The synthesis of METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE involves a multi-step process that typically begins with the preparation of the corresponding thienopyrimidine intermediate. This is followed by esterification to introduce the methyl group at the 4-position. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound.

In terms of applications, METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE has shown potential in the field of optoelectronics. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other related devices. Researchers have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability.

Moreover, METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE has been explored for its role in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been investigated, revealing its potential in asymmetric synthesis and other catalytic processes. This opens up new avenues for its application in industrial chemistry.

From a structural standpoint, the compound's thienopyrimidine core is highly versatile. The sulfur atom within the thiophene ring contributes to its aromaticity and stability, while the pyrimidine ring provides sites for functionalization. The methyl ester group at position 4 not only modulates the compound's solubility but also serves as a reactive site for further chemical transformations.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE. Using density functional theory (DFT), scientists have mapped out its molecular orbitals and analyzed its reactivity patterns. These studies provide valuable information for designing more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, METHYL THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLATE (CAS No. 1029144-47-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.